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Compound of Interest

Compound Name: cis-Chlorfenvinphos

CAS No.: 18708-87-7

Cat. No.: B103268 Get Quote

Part 1: Executive Summary
cis-Chlorfenvinphos (Z-isomer) is the predominant and biologically active component of the

organophosphate insecticide chlorfenvinphos. Due to its lipophilic nature (LogP ~3.8 – 4.2), it

exhibits high solubility in non-polar and polar aprotic organic solvents but limited solubility in

water. This guide provides a validated framework for solvent selection, ensuring maximum

analyte recovery during extraction, stability during storage, and compatibility with downstream

chromatographic analysis (GC-MS/LC-MS).

Key Technical Takeaway: While "miscible" with most organic solvents, the choice of solvent

must be governed by volatility (for concentration steps), polarity (to minimize co-extraction of

matrix interferences), and chemical inertness (to prevent hydrolysis).

Part 2: Chemical Identity & Physicochemical Basis
Understanding the structural isomerism is critical for accurate quantification, as commercial

standards often exist as mixtures.

Isomerism & Nomenclature
Chlorfenvinphos exists as two geometric isomers. The cis (Z) isomer is typically the major

component (~8.6:1 ratio relative to trans) and is often the primary target for regulatory

monitoring.
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Z-isomer (cis): The phosphate group and the chlorine atom on the vinyl group are on the

same side (Zusammen). This steric arrangement influences its dipole moment and solvation

shell interaction.

E-isomer (trans): The phosphate and chlorine are on opposite sides (Entgegen).

Physicochemical Properties
Property Value Implication for Solubility

Molecular Formula C₁₂H₁₄Cl₃O₄P

Moderate molecular weight

(359.6 g/mol ) aids solvent

penetration.

LogP (Octanol/Water) 3.81 – 4.22
Highly lipophilic; partitions

strongly into organic phases.

Water Solubility ~145 mg/L (20°C)
Low; requires organic solvents

for stock preparation.[1]

Henry’s Law Constant 4.8 × 10⁻³ Pa·m³/mol

Low volatility from water;

amenable to solvent

evaporation.

pKa N/A (Non-ionizable)

pH adjustment does not

significantly alter solubility but

affects stability (hydrolysis).

Part 3: Solubility Profile in Organic Solvents
The following data summarizes the solubility behavior of cis-chlorfenvinphos. Unlike solid

compounds with saturation limits, chlorfenvinphos is a liquid at ambient temperatures (MP: -19

to -23°C) and is miscible with most organic solvents.[2][3]

Solvent Compatibility Table
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Solvent Class Specific Solvent Solubility Status
Application
Suitability

Aliphatic

Hydrocarbons
Hexane, Isooctane Miscible

Excellent for LLE

(Liquid-Liquid

Extraction) from

water; low co-

extraction of polar

matrix.

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
Miscible

High solvation power;

standard for

exhaustive extraction

but environmental

concerns exist.

Polar Aprotic
Acetone, Acetonitrile

(MeCN)
Miscible

Ideal for stock

solutions and

QuEChERS

extraction; compatible

with LC-MS.

Alcohols Methanol, Ethanol Miscible

Good for stock

solutions; potential for

transesterification if

stored long-term at

high pH.

Aromatic

Hydrocarbons
Toluene, Xylene Miscible

High boiling point;

good for storage but

difficult to evaporate

for concentration.

Esters Ethyl Acetate Miscible

Balanced polarity;

excellent for extraction

from biological

matrices.

Mechanistic Insight: Solvation Dynamics
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The solubility of cis-chlorfenvinphos is driven by Van der Waals forces and dipole-dipole

interactions.

The Phosphate Ester Group: Provides a polar head that interacts well with polar aprotic

solvents (Acetone, MeCN).

The Dichlorophenyl Ring: Provides lipophilicity, ensuring miscibility with non-polar solvents

(Hexane, Toluene).

Solvent Selection Logic:

For GC-MS: Use Hexane or Isooctane (clean background, easy evaporation).

For LC-MS: Use Methanol or Acetonitrile (mobile phase compatibility).

Part 4: Experimental Protocols
Protocol: Preparation of Primary Stock Standard (1000
µg/mL)
Objective: Create a stable, high-concentration stock for long-term storage.

Solvent Choice:Acetone or Acetonitrile. (Avoid methanol for >6 month storage to prevent

potential alcoholysis).

Weighing: Accurately weigh 10.0 mg of cis-chlorfenvinphos analytical standard (correcting

for purity/isomer ratio) into a 10 mL volumetric flask.

Dissolution: Add ~5 mL of solvent. Sonicate for 30 seconds to ensure complete mixing

(analyte is liquid, so dissolution is rapid).

Dilution: Dilute to volume with solvent. Cap tightly.

Storage: Transfer to amber silanized glass vials. Store at -20°C. Stability: >1 year.

Protocol: Liquid-Liquid Extraction (LLE) from Aqueous
Samples
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Objective: Extract cis-chlorfenvinphos from water samples with >95% recovery.

Sample Prep: Measure 100 mL of water sample. Adjust pH to 4.0 – 6.0 (prevents hydrolysis).

Solvent Addition: Add 15 mL of Dichloromethane (DCM) or Hexane/Ethyl Acetate (1:1).

Agitation: Shake vigorously for 2 minutes or use a mechanical tumbler.

Phase Separation: Allow phases to separate (10 min). Collect the organic (bottom for DCM,

top for Hexane) layer.

Repeat: Repeat extraction twice more with fresh solvent. Combine organic extracts.

Drying: Pass combined extract through anhydrous Sodium Sulfate (Na₂SO₄) to remove

residual water.

Concentration: Evaporate solvent using a rotary evaporator (Water bath < 40°C) or Nitrogen

blow-down to near dryness. Reconstitute in instrument-compatible solvent (e.g., Isooctane

for GC).

Part 5: Visualization of Workflows
Diagram 1: Solubility-Driven Extraction Workflow
This diagram illustrates the decision logic for solvent selection based on the analytical goal.
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Click to download full resolution via product page

Caption: Logical workflow for solvent selection during extraction and analysis of cis-
chlorfenvinphos.

Part 6: Stability, Safety & Degradation
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Hydrolytic Stability
cis-Chlorfenvinphos is an ester and is susceptible to hydrolysis.[4]

Acidic/Neutral pH: Relatively stable.[2]

Alkaline pH (>8): Rapid hydrolysis occurs, cleaving the ester bond to form 2,4-

dichlorophenacyl chloride and diethyl phosphate.

Solvent Implication: Avoid storing standards in alkaline-washed glassware or solvents

containing traces of bases (e.g., old pyridine).

Safety & Handling
Toxicity: Highly toxic (Cholinesterase inhibitor).[1] LD50 (Rat, oral) ~10 mg/kg.

Permeation: Readily penetrates skin, especially when dissolved in solvents like DMSO or

Acetone.

PPE: Double nitrile gloves are recommended when handling concentrated organic solutions.

Work strictly within a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chlorfenvinphos (Ref: OMS 166) [sitem.herts.ac.uk]

2. apvma.gov.au [apvma.gov.au]

3. Chlorfenvinphos | C12H14Cl3O4P | CID 10107 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. veeprho.com [veeprho.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profiling & Solvent Selection
for cis-Chlorfenvinphos]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103268#cis-chlorfenvinphos-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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